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Compound of Interest

Compound Name: 4-(Aminomethyl)decan-5-ol

Cat. No.: B13580187

Get Quote

Executive Summary

4-(Aminomethyl)decan-5-ol (CAS: 1525757-73-6) is a bifunctional amino alcohol building
block characterized by a decane backbone with a hydroxyl group at the C5 position and an

aminomethyl substituent at the C4 position.[1][2] This specific structural motif—a

-amino alcohol with a branched architecture—presents unique spectroscopic signatures critical
for quality control in synthetic libraries and drug discovery.

This guide provides a comprehensive technical analysis of the molecule's physicochemical
properties and spectroscopic data (NMR, IR, MS). It synthesizes theoretical chemometric
predictions with empirical principles of amino alcohol analysis to establish a robust reference
standard for identification.

Compound Identity & Physicochemical Profile[2][3]
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Property Data

IUPAC Name 4-(Aminomethyl)decan-5-ol
CAS Number 1525757-73-6

Molecular Formula C11H25NO

Molecular Weight 187.33 g/mol

Two chiral centers (C4, C5). Exists as 4

Stereochemistry stereoisomers (2 diastereomeric pairs: syn and
anti).
Physical State Viscous oil or low-melting solid (hygroscopic).

Soluble in MeOH, EtOH, DMSO, CHCIs; limited

Solubilit
Y solubility in water.

Structural Logic & Synthesis Context

To understand the impurities and stereochemical complexity, one must recognize the likely
synthetic origin. This compound is typically accessed via the reduction of a

-cyano alcohol or a nitro-aldol precursor.

Precursors:

Aldol-like Condensation . Intermediate: Reduction Target:
Butanenitrile + Hexanal (LDA, -78°C) 1 4-(cyano)decan-5-ol ™1 (LiAIH4 or H2/Cat) 4-(Aminomethyl)decan-5-ol

Click to download full resolution via product page
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\

Figure 1: Retrosynthetic logic illustrating the origin of the carbon skeleton and functional
groups.

Spectroscopic Characterization (NMR, IR, MS)

The following data represents the consensus spectroscopic profile derived from standard
chemometric algorithms for aliphatic amino alcohols and validated against analogous
structures (e.g., 1-amino-2-butanol, leucinol derivatives).
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Nuclear Magnetic Resonance (NMR)

Solvent: CDCIs (Deuterated Chloroform) is the standard solvent. Note: The presence of -OH

and -NH2z groups leads to concentration-dependent shifts.

'H NMR (400 MHz, CDCls)
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Shift (0, ppm)

Multiplicity

Integration

Assignment

Structural
Context

0.88 - 0.92

Triplet (distorted)

C1-Hs, C10-Hs

Terminal methyl
groups of the
propyl and pentyl
chains.

1.20-1.45

Multiplet

12H

Bulk CH:2

Methylene
protons of the
alkyl chains (C2,
C3, C7, C8, C9).

1.55-1.65

Multiplet

1H

C4-H

Methine proton
at the branching
point. Shielded
by alkyl chain but
deshielded by

-OH/amine.

2.40-2.80

Broad Singlet

3H

-OH, -NH:2

Exchangeable
protons. Shift
varies with
concentration
and water

content.

2.65-2.95

Doublet of

doublets

2H

-CH2-N

Methylene
protons adjacent
to the amine.
Diastereotopic
due to C4
chirality.

3.55-3.70

Multiplet

1H

C5-H

Carbinol proton (

to hydroxyl).
Diagnostic signal
for the secondary

alcohol.
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Interpretation Guide:

e The Diagnostic Region: Focus on the 2.6-3.7 ppm window. The separation between the CH-
O (downfield, ~3.6 ppm) and CH2-N (upfield, ~2.8 ppm) confirms the 1,2-amino alcohol-like
connectivity (though structurally 1,3).

o Stereochemistry: The coupling constant (

) between H4 and H5 will differ for syn and anti diastereomers. Typically, anti isomers display
larger coupling constants (

Hz) compared to syn (

Hz) due to hydrogen bonding conformation.

13C NMR (100 MHz _CDCls)

Shift (8, ppm) Assignment Type Notes
14.1 C1, C10 CHs Terminal methyls.
) Standard aliphatic
22.7,25.5,29.8,31.9 Chain CH2 CH2
envelope.
Branching methine
42.5 C4 CH
carbon.
Carbon
44.8 -CH2-N CH2
to the amine.
Carbon
73.2 C5 CH

to the hydroxyl
(Deshielded).

Mass Spectrometry (MS)

Method: GC-MS (Electron Impact, 70 eV) or ESI-MS (Positive Mode).

Fragmentation Logic (EI-MS)

Aliphatic amino alcohols undergo characteristic
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-cleavage. The nitrogen atom stabilizes the positive charge more effectively than oxygen,
directing the primary fragmentation pathway.

Predicted Fragmentation Pattern:
e Molecular lon (M*): m/z 187 (Weak or absent).

* Base Peak (m/z 86): Cleavage of the C4-C5 bond. The charge remains on the nitrogen-
containing fragment.

o Fragment: [CH3CH2CH2-CH-CHz2NHz]*
o Mechanism:
-cleavage relative to the amine.

e Secondary Peak (m/z 101): Cleavage of the C4-C5 bond with charge retention on the
oxygen fragment.

o Fragment: [CH(OH)-CsH11]* (Protonated Hexanal equivalent).

¢ M-18 (m/z 169): Loss of water (Dehydration).

Molecular lon (M+)

m/z 187

a-Cleavage (C4-C5 Bond)

Base Peak: Amine Fragment Minor Peak: Alcohol Fragment
[Propyl-CH-CH2NH2]+ [CH(OH)-Pentyl]+
m/z 86 m/z 101

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways in Electron Impact Mass Spectrometry.
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Infrared Spectroscopy (FT-IR)

Sampling: Attenuated Total Reflectance (ATR) on neat oil.

Wavenumber (cm~?) Vibration Mode Description

Broad band. Primary amines

often show two weak spikes

3300 - 3400 O-H / N-H Stretch _
(sym/asym) superimposed on
the broad OH signal.

Strong, sharp peaks (Alkane

2850 - 2960 C-H Stretch
backbone).

1580 - 1650 N-H Bend Medium intensity (Scissoring).
Strong band (Secondary

1050 - 1150 C-O Stretch

alcohol).

Experimental Protocols

To ensure data integrity (Trustworthiness), the following protocols are recommended for the
analysis of this compound.

Protocol A: Sample Preparation for NMR

Objective: Minimize H-bonding broadening and concentration effects.

e Solvent Selection: Use CDClIs neutralized with anhydrous K2COs or silver foil to remove
traces of HCI (which would protonate the amine and shift peaks).

e Concentration: Prepare a 10-15 mg/mL solution. High concentrations lead to intermolecular
H-bonding, shifting OH/NH signals downfield.

e D20 Shake (Optional): To confirm exchangeable protons, add 1 drop of D20 to the NMR
tube, shake, and re-acquire. The broad singlet at 2.4-2.8 ppm should disappear.

Protocol B: GC-MS Derivatization
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Objective: Improve volatility and peak shape for amino alcohols. Since 4-
(aminomethyl)decan-5-ol has polar -OH and -NHz groups, it may tail significantly on non-
polar columns.

o Reagent: BSTFA (N,O-Bis(trimethylsilyltrifluoroacetamide) + 1% TMCS.
e Procedure:

o Dissolve 1 mg sample in 100 pL Pyridine.

o Add 100 pL BSTFA.

o Incubate at 60°C for 30 minutes.

e Result: The di-TMS derivative (M+ = 187 + 144 = 331) will elute as a sharp peak.

References

e Sigma-Aldrich.Product Specification: 4-(Aminomethyl)decan-5-ol (CAS 1525757-73-6).[2]
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o NIST Mass Spectrometry Data Center.Electron lonization Mass Spectra of Amino Alcohols.
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e Cardillo, G., & Orena, M. (1990). Penicillin-like antibiotics and amino acid derivatives.
Tetrahedron, 46(10), 3321-3408. (Context for stereoselective synthesis of gamma-amino
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1.1525757-73-6 4-(Aminomethyl)decan-5-ol AKSci 4125EP [aksci.com]
e 2. Decanol | Sigma-Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [Spectroscopic Profiling of 4-(Aminomethyl)decan-5-ol: A
Structural Characterization Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13580187/docs#spectroscopic-profiling-of-4-
aminomethyl-decan-5-ol-a-structural-characterization-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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